Cas no 18454-53-0 (Benzoic acid,2-[(1E)-2-carboxyethenyl]-)

• Product Name: Benzoic acid,2-[(1E)-2-carboxyethenyl]-
• CAS No: 18454-53-0
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 123015
• PubChem ID: 904938
• Update Time: 2025-04-18

Benzoic acid,2-[(1E)-2-carboxyethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(1E)-2-carboxyethenyl]-
• 2-(2-carboxyethenyl)benzoic acid
• 2-[(E)-2-Carboxyethenyl]benzoic acid
• 2-[(E)-2-Carboxyethenyl]benzoic acid #
• VS-08540
• trans-2-Carboxycinnamic acid
• NSC 16636
• NS00041640
• AKOS004114662
• NSC16636
• 2-(2-Carboxyvinyl)benzoic acid
• EINECS 210-308-9
• 2-[(E)-2-carboxylatovinyl]benzoate
• A833117
• 2-[(1E)-2-carboxyeth-1-en-1-yl]benzoic acid
• 18454-53-0
• (E)-2-(2-carboxyvinyl)benzoic acid
• NSC-16636
• AE-641/01932048
• Benzoic acid, 2-[(1E)-2-carboxyethenyl]-
• CS-0454162
• 2-[(E)-3-hydroxy-3-oxoprop-1-enyl]benzoic acid
• 2-(2-carboxyvinyl)benzoicacid
• 612-40-8
• GEO-00639
• 2-Carboxycinnamic acid, predominantly trans
• SCWPNMHQRGNQHH-AATRIKPKSA-N
• 2-carboxy cinnamic acid
• 2-Carboxycinnamic acid
• SCHEMBL28498
• MFCD00004380

• MDL： MFCD00004380
• Inchi： 1S/C10H8O4/c11-9(12)6-5-7-3-1-2-4-8(7)10(13)14/h1-6H,(H,11,12)(H,13,14)/b6-5+
• InChI Key： SCWPNMHQRGNQHH-AATRIKPKSA-N
• SMILES： OC(C1C=CC=CC=1/C=C/C(=O)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6